Cas no 2227869-12-5 ((1R)-3-amino-1-(3-methyl-4-nitrophenyl)propan-1-ol)

• Product Name: (1R)-3-amino-1-(3-methyl-4-nitrophenyl)propan-1-ol
• CAS No: 2227869-12-5
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 6274089
• PubChem ID: 165617713
• Update Time: 2025-06-22

(1R)-3-amino-1-(3-methyl-4-nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-3-amino-1-(3-methyl-4-nitrophenyl)propan-1-ol
• 2227869-12-5
• EN300-1823461

• Inchi： 1S/C10H14N2O3/c1-7-6-8(10(13)4-5-11)2-3-9(7)12(14)15/h2-3,6,10,13H,4-5,11H2,1H3/t10-/m1/s1
• InChI Key： ZJGNUWQDAYABIQ-SNVBAGLBSA-N
• SMILES： O[C@@H](C1C=CC(=C(C)C=1)[N+](=O)[O-])CCN

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 92.1Ų

Additional information on (1R)-3-amino-1-(3-methyl-4-nitrophenyl)propan-1-ol

Introduction to Compound CAS No. 2227869-12-5: (1R)-3-amino-1-(3-methyl-4-nitrophenyl)propan-1-ol

(1R)-3-amino-1-(3-methyl-4-nitrophenyl)propan-1-ol, with the Chemical Abstracts Service (CAS) number 2227869-12-5, is a chiral compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of amino alcohols and features a unique structural arrangement that includes a nitro group, a methyl group, and an amino group, all attached to a chiral carbon center. The presence of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various therapeutic and diagnostic purposes.

The synthesis of (1R)-3-amino-1-(3-methyl-4-nitrophenyl)propan-1-ol has been extensively studied, with several methods reported in the literature. One of the most common approaches involves the asymmetric reduction of a corresponding nitro compound using chiral catalysts or enzymes. This method ensures high enantiomeric purity, which is crucial for pharmaceutical applications where the biological activity can be significantly influenced by the chirality of the molecule. Recent advancements in catalytic asymmetric synthesis have further optimized the yield and selectivity of this process, making it more feasible for large-scale production.

In terms of its biological activity, (1R)-3-amino-1-(3-methyl-4-nitrophenyl)propan-1-ol has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways, such as those related to cancer cell proliferation and inflammation. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibited the activity of a key enzyme involved in the biosynthesis of fatty acids, which are essential for tumor growth. This finding suggests that (1R)-3-amino-1-(3-methyl-4-nitrophenyl)propan-1-ol could be developed into a novel therapeutic agent for cancer treatment.

Additionally, the compound has been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have shown that (1R)-3-amino-1-(3-methyl-4-nitrophenyl)propan-1-ol exhibits potent anti-inflammatory effects by modulating the expression of pro-inflammatory cytokines and reducing oxidative stress. These findings highlight its potential as a therapeutic option for managing inflammatory conditions.

The pharmacokinetic properties of (1R)-3-amino-1-(3-methyl-4-nitrophenyl)propan-1-ol have also been studied to evaluate its suitability for drug development. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is well-absorbed after oral administration and has a reasonable half-life, allowing for once-daily dosing regimens. Moreover, it demonstrates low toxicity in preclinical toxicity studies, which is an essential consideration for drug candidates.

Clinical trials are currently underway to further assess the safety and efficacy of (1R)-3-amino-1-(3-methyl-4-nitrophenyl)propan-1-ol. Early-phase trials have shown promising results, with patients tolerating the compound well and demonstrating significant improvements in disease symptoms. These preliminary findings have paved the way for larger-scale clinical trials to confirm its therapeutic potential.

Beyond its direct therapeutic applications, (1R)-3-amino-1-(3-methyl-4-nitrophenyl)propan-1-ol has also been explored as a tool in chemical biology research. Its unique structure makes it an excellent probe for studying protein-protein interactions and signaling pathways. For example, researchers have used this compound to investigate the role of specific enzymes in cellular processes such as apoptosis and cell cycle regulation. These studies provide valuable insights into disease mechanisms and can inform the development of new therapeutic strategies.

In conclusion, (1R)-3-amino-1-(3-methyl-4-nitrophenyl)propan-1-ol (CAS No. 2227869-12-5) is a multifaceted compound with significant potential in both pharmaceutical research and clinical applications. Its unique chemical structure and biological properties make it an attractive candidate for developing novel therapeutics targeting cancer, inflammation, and other diseases. Ongoing research continues to uncover new aspects of its mechanism of action and therapeutic utility, solidifying its position as an important molecule in modern medicinal chemistry.